N-(4-Amino-3-methyl-isothiazol-5-yl)-phthalamic acid methyl ester, 95%

• IUPAC Name: methyl 2-[(4-amino-3-methyl-1,2-thiazol-5-yl)carbamoyl]benzoate
• InChI: InChI=1S/C13H13N3O3S/c1-7-10(14)12(20-16-7)15-11(17)8-5-3-4-6-9(8)13(18)19-2/h3-6H,14H2,1-2H3,(H,15,17)
• InChI Key: CQLFRQREOLDZTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1N)NC(=O)C2=CC=CC=C2C(=O)OC
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(4-Amino-3-methyl-isothiazol-5-yl)-phthalamic acid methyl ester, 95% (also known as AMIPM) is an organic compound consisting of an amine group, an isothiazole ring, and a phthalamic acid ester. It is widely used in the scientific research community due to its strong antimicrobial and antioxidant properties. This compound has been used in numerous studies to investigate its potential applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of AMIPM is not completely understood, but it is believed to involve several different mechanisms. It is believed to act as an antioxidant by scavenging reactive oxygen species, as well as by inhibiting the activity of enzymes involved in the production of reactive oxygen species. It is also believed to act as an antimicrobial agent by inhibiting the growth of bacteria and fungi.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMIPM have been studied in a variety of organisms, including bacteria, fungi, and mammalian cells. Studies have shown that AMIPM can inhibit the growth of bacteria and fungi, as well as inhibit the activity of enzymes involved in the production of reactive oxygen species. It has also been shown to have antioxidant activity and to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMIPM in laboratory experiments is its high purity (95%) and its relatively low cost. Additionally, it is easy to synthesize and can be stored for long periods of time without degradation. However, one of the main limitations of using AMIPM is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

The potential applications of AMIPM in the field of biochemistry and physiology are vast and there are many directions for future research. Some potential areas of future research include exploring its potential as an antimicrobial and antioxidant agent, investigating its effects on cellular respiration and metabolism, and developing new drugs based on its structure. Additionally, further research could be done to determine the mechanisms of action of AMIPM and to explore its potential applications in drug development.

Scientific Research Applications

AMIPM has been used in a variety of scientific research applications, ranging from biochemistry and physiology to pharmacology and toxicology. It has been used to study the mechanisms of antimicrobial and antioxidant activity, as well as its potential applications in drug development. It has also been used in studies of cellular respiration and metabolism, and in the development of new drugs for the treatment of various diseases.

Synthesis routes and methods

Procedure details

Methyl 2-((3-methyl-4-nitroisothiazol-5-yl)carbamoyl)benzoate was suspended in MeOH (30 mL), Pd/C 10% (477.1 mg, 4.483 mmol) was added and the mixture was hydrogenated at RT under 1 atm of hydrogen (balloon pressure) for 2 h. The catalyst was filtered off and the mixture was concentrated in vacuo, yielding methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate. (150 mg, 100%). MS (ES+) 292.1.